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Compound of Interest

Compound Name: Hispidol

Cat. No.: B191410 Get Quote

For immediate reference, treat Hispidol as a hazardous chemical. Proper personal protective

equipment (PPE) should be worn at all times when handling this compound. Dispose of waste

through a licensed hazardous waste disposal service.

This document provides detailed procedural guidance for the safe handling and disposal of

Hispidol, a compound with potential therapeutic applications currently under investigation for

inflammatory bowel disease. The following protocols are designed to ensure the safety of

laboratory personnel and to minimize environmental impact.

Chemical and Physical Properties
A summary of the key quantitative data for Hispidol is presented in the table below. This

information is essential for understanding the compound's behavior and for making informed

decisions regarding its handling and disposal.
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Property Value

Molecular Formula C₁₅H₁₀O₄

Molecular Weight 254.24 g/mol

CAS Number 5786-54-9

Appearance Solid

Solubility in DMSO ≥ 100 mg/mL

Solubility in Ethanol 10 mg/mL

Hazard Identification and Safety Precautions
While a comprehensive, universally adopted Safety Data Sheet (SDS) for Hispidol is not

readily available, information from suppliers and structurally related compounds, such as other

benzofuranone derivatives, indicates several potential hazards.[1][2][3][4][5] All personnel

handling Hispidol should operate under the assumption that it is a hazardous substance.

Potential Hazards:

Skin and Eye Irritation: May cause skin irritation and serious eye irritation.

Respiratory Irritation: May cause respiratory irritation if inhaled.

Allergic Skin Reaction: May cause an allergic skin reaction.

Aquatic Toxicity: May be toxic to aquatic life with long-lasting effects.

Personal Protective Equipment (PPE):

To mitigate these risks, the following PPE must be worn at all times when handling Hispidol:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat.
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Respiratory Protection: If handling large quantities or if there is a risk of aerosolization, a

NIOSH-approved respirator may be necessary.

Step-by-Step Disposal Procedures
The proper disposal of Hispidol and its associated waste is critical. Under no circumstances

should Hispidol or its solutions be disposed of down the drain. All waste must be collected and

disposed of as hazardous chemical waste.
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Caption: Workflow for the proper segregation and disposal of Hispidol waste.

Disposal of Solid Hispidol Waste
Collection:

Carefully collect all solid Hispidol waste, including unused compound, contaminated

spatulas, weigh boats, and absorbent materials from spills.

Place the collected solid waste into a clearly labeled, dedicated hazardous waste

container. The container should be made of a material compatible with the waste.
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Labeling:

The waste container must be labeled with the words "Hazardous Waste" and the full

chemical name: "Hispidol ((Z)-6-hydroxy-2-((4-hydroxyphenyl)methylene)-3(2H)-

benzofuranone)".

Include the date when the first waste was added to the container.

Storage:

Store the sealed waste container in a designated, well-ventilated hazardous waste

accumulation area, away from incompatible materials.

Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.

Disposal of Hispidol Solutions (DMSO or Ethanol)
Collection:

Pour all liquid waste containing Hispidol, including unused solutions and solvent rinses of

contaminated glassware, into a dedicated liquid hazardous waste container.

Do not mix halogenated and non-halogenated solvent waste unless permitted by your

institution's waste management guidelines. Both DMSO and ethanol are non-halogenated.

Labeling:

Label the liquid waste container with "Hazardous Waste" and a complete list of its

contents, including "Hispidol" and the solvent used (e.g., "Dimethyl Sulfoxide" or

"Ethanol").

Provide an estimated percentage of each component.

Storage:
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Keep the liquid waste container tightly sealed to prevent evaporation and spills.

Store in a designated hazardous waste accumulation area, within secondary containment

if required.

Disposal:

Contact your institution's EHS office or a licensed hazardous waste disposal contractor for

proper disposal.

Decontamination of Glassware
Initial Rinse:

Rinse glassware that has come into contact with Hispidol with a small amount of the

solvent used (DMSO or ethanol).

Collect this initial rinseate as hazardous liquid waste.

Secondary Wash:

After the initial rinse, wash the glassware with an appropriate laboratory detergent and

water.

The final rinse water can typically be disposed of down the drain, but consult your local

regulations and institutional policies.

Emergency Procedures
In the event of a spill or exposure, follow these procedures immediately:

Spill:

Evacuate the immediate area.

If the spill is small and you are trained to handle it, wear appropriate PPE and contain the

spill with an inert absorbent material (e.g., vermiculite, sand).

Collect the absorbent material and place it in a sealed, labeled hazardous waste container.
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For large spills, or if you are not equipped to handle the cleanup, contact your institution's

EHS or emergency response team immediately.

Skin Contact:

Immediately flush the affected area with copious amounts of water for at least 15 minutes.

Remove contaminated clothing.

Seek medical attention.

Eye Contact:

Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding

the eyelids open.

Seek immediate medical attention.

Inhalation:

Move the individual to fresh air.

If breathing is difficult, administer oxygen.

Seek medical attention.

Ingestion:

Do not induce vomiting.

Rinse the mouth with water.

Seek immediate medical attention.

By adhering to these procedures, researchers, scientists, and drug development professionals

can handle and dispose of Hispidol safely and responsibly, fostering a culture of safety and

environmental stewardship within the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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